Cas no 338749-70-5 (6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 338749-70-5
• MDL: MFCD01316238
• CID: 4647541
• Update Time: 2025-10-29

6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile

• MDL： MFCD01316238

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile

Comprehensive Overview of 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 338749-70-5)

6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 338749-70-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chlorophenyl substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, combining a pyridine core with a hydroxy group and a carbonitrile moiety, makes it a versatile intermediate for synthesizing compounds with enhanced biological activity.

Recent studies highlight the growing interest in 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile due to its applications in drug discovery. Researchers are particularly focused on its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the global demand for innovative therapeutics. The trifluoromethyl group, a hotspot in medicinal chemistry, contributes to improved metabolic stability and binding affinity, making this compound a valuable asset in structure-activity relationship (SAR) studies.

In the agrochemical sector, 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile is explored for its potential in developing next-generation pesticides and herbicides. The chlorophenyl moiety enhances its lipophilicity, facilitating better penetration into plant tissues, while the pyridine core offers structural diversity for targeting specific enzymes in pests. This dual functionality addresses the rising need for sustainable crop protection solutions amid climate change challenges.

Synthetic routes to 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile often involve multi-step reactions, including cyclization and functional group interconversion. Optimizing these processes is a key focus for industrial chemists, as efficiency and yield directly impact cost-effectiveness. The compound’s CAS No. 338749-70-5 serves as a critical identifier in patent literature and regulatory documentation, underscoring its commercial relevance.

From an environmental perspective, the degradation pathways and ecotoxicological profile of 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile are under scrutiny. Regulatory bodies emphasize green chemistry principles to minimize hazardous byproducts during synthesis. This aligns with the broader industry shift toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are indispensable for characterizing 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile. Purity assessment is crucial, especially when the compound is used in high-throughput screening for drug candidates. Recent advancements in AI-driven molecular modeling have further accelerated its study, enabling predictive analyses of its interactions with biological targets.

Market trends indicate a steady demand for 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile, driven by R&D investments in precision medicine and smart agriculture. Suppliers and manufacturers are increasingly listing this compound in catalogs with detailed technical data sheets, catering to researchers seeking reliable sources. Its CAS No. 338749-70-5 ensures traceability and compliance with global chemical inventories.

In conclusion, 6-(2-chlorophenyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile represents a nexus of innovation across multiple scientific disciplines. Its structural features and functional versatility position it as a cornerstone in the quest for next-generation therapeutics and agrochemicals. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and food security.